Cas no 102433-54-5 (Urea,N-(2-chloroethyl)-N'-(6-methoxy-2-benzothiazolyl)-)

Urea,N-(2-chloroethyl)-N'-(6-methoxy-2-benzothiazolyl)- structure
102433-54-5 structure
Product Name:Urea,N-(2-chloroethyl)-N'-(6-methoxy-2-benzothiazolyl)-
CAS No:102433-54-5
MF:C11H12ClN3O2S
MW:285.749879837036
CID:181853
PubChem ID:293476
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-(6-methoxy-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-(6-methoxy-2-benzothiazolyl)-
    • NSC 160091
    • NSC-160091
    • 3-(2-Chloroethyl)-1-(6-methoxy-2-benzothiazolyl)urea
    • 1-(2-Chloroethyl)-3-(6-methoxy-2-benzothiazolyl)urea
    • NSC160091
    • DTXSID50145112
    • Urea, 1-(2-chloroethyl)-3-(6-methoxy-2-benzothiazolyl)-
    • 102433-54-5
    • Inchi: 1S/C11H12ClN3O2S/c1-17-7-2-3-8-9(6-7)18-11(14-8)15-10(16)13-5-4-12/h2-3,6H,4-5H2,1H3,(H2,13,14,15,16)
    • InChI Key: IEWDTUTVDKFBJI-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1=NC2C=CC(=CC=2S1)OC)=O

Computed Properties

  • Exact Mass: 285.03406
  • Monoisotopic Mass: 285.0338755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.5Ų

Experimental Properties

  • PSA: 63.25
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